7-methoxy-8-[(2S,3S)-3-prop-1-en-2-yloxiran-2-yl]chromen-2-one

• Molecular Formula: C15H14O4
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 7-methoxy-8-[(2S,3S)-3-prop-1-en-2-yloxiran-2-yl]chromen-2-one
• InChI: InChI=1S/C15H14O4/c1-8(2)13-15(19-13)12-10(17-3)6-4-9-5-7-11(16)18-14(9)12/h4-7,13,15H,1H2,2-3H3/t13-,15-/m0/s1
• InChI Key: YTDNHMHONBWCBV-ZFWWWQNUSA-N
• Isomeric SMILES: CC(=C)[C@H]1[C@@H](O1)C2=C(C=CC3=C2OC(=O)C=C3)OC
• SMILES: CC(=C)C1C(O1)C2=C(C=CC3=C2OC(=O)C=C3)OC
• synonyms: phebalosin

Description

7-methoxy-8-[(2S,3S)-3-prop-1-en-2-yloxiran-2-yl]chromen-2-one is a natural product found in Murraya paniculata, Galipea trifoliata, and Merrillia caloxylon with data available.

Scientific Research Applications

Antimicrobial Activity

A series of compounds including 7-methoxy-8-[(2S,3S)-3-prop-1-en-2-yloxiran-2-yl]chromen-2-one have demonstrated significant antibacterial and antifungal activities. These compounds have been synthesized and characterized by various spectroscopic methods. Their antimicrobial properties were confirmed through in vitro testing, showing potential as antibacterial and antifungal agents (Mandala et al., 2013).

Synthesis and Characterization

Research has focused on the synthesis and spectral assignment of chromenylchalcones, which include derivatives of 7-methoxy-8-[(2S,3S)-3-prop-1-en-2-yloxiran-2-yl]chromen-2-one. These studies are essential for identifying and classifying future compounds synthesized or isolated from natural sources, contributing significantly to organic chemistry and pharmacology (Yoon et al., 2012).

Novel Oxadiazole Derivatives

A study in 2022 explored the synthesis of new oxadiazole derivatives containing the 7-methoxy-8-[(2S,3S)-3-prop-1-en-2-yloxiran-2-yl]chromen-2-one moiety. These derivatives were synthesized using specific precursors and tested for their antibacterial and antifungal activities, showcasing their potential in medicinal chemistry (Mahesh et al., 2022).

Crystal Structure Analysis

The compound has also been a subject of crystallography studies. For instance, its absolute configuration was determined through crystal structure analysis, providing insights into its chemical structure and potential applications in material science and drug design (Fun et al., 2011).

Synthesis of Antileishmanial Natural Products

The compound has been used in the synthesis of natural products with antileishmanial activity. Key steps in these syntheses include Suzuki-Miyaura coupling and ring-closing metathesis reactions. This highlights the compound's role in the development of treatments for leishmaniasis (Schmidt et al., 2012).